Cas no 1105219-67-7 (N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide)

• Product Name: N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide
• CAS No: 1105219-67-7
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5880660
• PubChem ID: 30860176
• Update Time: 2025-10-19

N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide
• N-(2-ethylphenyl)-2-(phenylamino)thiazole-4-carboxamide
• F5448-0101
• 2-anilino-N-(2-ethylphenyl)-1,3-thiazole-4-carboxamide
• 1105219-67-7
• AKOS024508456

• Inchi： 1S/C18H17N3OS/c1-2-13-8-6-7-11-15(13)20-17(22)16-12-23-18(21-16)19-14-9-4-3-5-10-14/h3-12H,2H2,1H3,(H,19,21)(H,20,22)
• InChI Key： PUWZJWYFFBHPKR-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC=CC=2CC)=O)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.10923335g/mol
• Monoisotopic Mass: 323.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 82.3Ų

Additional information on N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide (CAS No. 1105219-67-7)

N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide (CAS No. 1105219-67-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenylamino and carboxamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in thiazole derivatives, particularly those with N-substituted carboxamide groups, due to their potential as kinase inhibitors and antimicrobial agents. Researchers are actively investigating the structure-activity relationship (SAR) of N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide to understand its binding affinity with various biological targets. This aligns with current trends in personalized medicine, where compounds with specific molecular interactions are highly sought after.

The synthesis of CAS No. 1105219-67-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a subject of interest in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity). These characteristics are particularly relevant in today's research landscape, where computational chemistry and AI-driven drug design are revolutionizing how we approach compound optimization.

One of the most frequently asked questions about N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide concerns its potential therapeutic applications. While still in the research phase, preliminary studies suggest possible activity against certain enzyme systems. The compound's heterocyclic core and hydrogen bonding capacity make it particularly interesting for researchers exploring novel treatments for chronic conditions, a topic that consistently ranks high in scientific literature searches.

From a commercial perspective, CAS 1105219-67-7 is primarily available as a research chemical for laboratory use. Its stability under various conditions and solubility profile make it suitable for in vitro assays and high-throughput screening applications. These features are especially valuable in the current era of rapid drug discovery, where researchers prioritize compounds with well-characterized physical and chemical properties.

The growing demand for small molecule inhibitors in biomedical research has further highlighted the importance of compounds like N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide. Its structural similarity to known bioactive molecules has led to increased patent activity in this chemical space, particularly in areas related to signal transduction modulation. This trend reflects the broader shift toward targeted therapies in modern pharmacology.

Analytical characterization of 1105219-67-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring compound identity and quality, especially when used in sensitive biological assays. The availability of detailed spectral data for this compound has facilitated its adoption in various research programs worldwide.

Environmental and safety considerations for N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should always be used when handling this compound, in line with good laboratory practices that are increasingly emphasized in research institutions globally.

The future research directions for CAS No. 1105219-67-7 may include exploration of its structure-activity relationships through systematic derivatization, computational docking studies to predict target interactions, and evaluation in more complex biological systems. These approaches align with current interests in fragment-based drug discovery and rational drug design, topics that frequently appear in contemporary scientific literature searches.

In conclusion, N-(2-ethylphenyl)-2-(phenylamino)-1,3-thiazole-4-carboxamide represents an interesting case study in medicinal chemistry, combining a privileged structural motif with promising physicochemical properties. As research continues to uncover its full potential, this compound may serve as a valuable tool for understanding molecular interactions and developing new therapeutic strategies in alignment with current trends in precision medicine and targeted therapy development.